Cas no 16687-06-2 (Dibutylammonium trihydrogen diphosphorate)

• Product Name: Dibutylammonium trihydrogen diphosphorate
• CAS No: 16687-06-2
• MF: C₈H₂₃NO₇P₂
• MW: 307.218244791031
• CID: 178991
• PubChem ID: 85544
• Update Time: 2025-04-19

Dibutylammonium trihydrogen diphosphorate Chemical and Physical Properties

Names and Identifiers

• Dibutylammonium trihydrogen diphosphorate
• Dibutylaminepyrophosphate
• dibutylammonium
• Diphosphoric acid dibutylamine salt (1:1)
• Diphosphoric acid, compd. with N-butyl-1-butanamine (1:1)
• phosphonato phosphate
• Einecs 240-730-9
• 59562-58-2
• Diphosphoric acid, compound with dibutylamine
• 16687-06-2
• NS00087787
• SCHEMBL2694912
• DTXSID80884926
• N-butylbutan-1-amine;phosphono dihydrogen phosphate
• EINECS 261-804-7

• Inchi： 1S/C8H19N.H4O7P2/c1-3-5-7-9-8-6-4-2;1-8(2,3)7-9(4,5)6/h9H,3-8H2,1-2H3;(H2,1,2,3)(H2,4,5,6)
• InChI Key： GFFBAXKJVPVOAP-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OP(=O)(O)O.N(CCCC)CCCC

Computed Properties

• Exact Mass: 304.0716
• Monoisotopic Mass: 307.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 203
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 144A^2

Experimental Properties

• Density: g/cm3
• Boiling Point: 163°Cat760mmHg
• Flash Point: 41.1°C
• PSA: 152.22

Dibutylammonium trihydrogen diphosphorate Security Information

• Hazardous Material transportation number：3265
• HazardClass：8
• PackingGroup：II